Cas no 67103-73-5 (Benzoic acid, 4-chloro-, 2,2,2-trifluoroethyl ester)

Benzoic acid, 4-chloro-, 2,2,2-trifluoroethyl ester structure
67103-73-5 structure
Product Name:Benzoic acid, 4-chloro-, 2,2,2-trifluoroethyl ester
CAS No:67103-73-5
MF:C9H6ClF3O2
MW:238.590952396393
CID:395367
PubChem ID:22149744
Update Time:2025-04-19

Benzoic acid, 4-chloro-, 2,2,2-trifluoroethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-chloro-, 2,2,2-trifluoroethyl ester
    • 2,2,2-trifluoroethyl 4-chlorobenzoate
    • 67103-73-5
    • trifluoroethyl 4-chlorobenzoate
    • DTXSID30622971
    • DYVQXTTZSOIHFO-UHFFFAOYSA-N
    • SCHEMBL9247387
    • Inchi: 1S/C9H6ClF3O2/c10-7-3-1-6(2-4-7)8(14)15-5-9(11,12)13/h1-4H,5H2
    • InChI Key: DYVQXTTZSOIHFO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(=O)OCC(F)(F)F

Computed Properties

  • Exact Mass: 238.0008416g/mol
  • Monoisotopic Mass: 238.0008416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų

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